Cas no 21662-09-9 (cis-4-Decenal)
cis-4-Decenal structure
Product Name:cis-4-Decenal
CAS No:21662-09-9
MF:C10H18O
MW:154.249323368073
MDL:MFCD00007024
CID:88281
PubChem ID:24863394
Update Time:2025-04-18
cis-4-Decenal Chemical and Physical Properties
Names and Identifiers
-
- (Z)-4-decenal
- CIS-4-DECENAL
- 4-cis-Decenal
- cis-4-decen-1-al
- Dec-4cis-enal
- DECENAL-4-CIS
- FEMA 3264
- (z)-4-decena
- cis-4-Decenal
-
- MDL: MFCD00007024
- Inchi: 1S/C10H18O/c1-2-3-4-5-6-7-8-9-10-11/h6-7,10H,2-5,8-9H2,1H3/b7-6-
- InChI Key: CWRKZMLUDFBPAO-SREVYHEPSA-N
- SMILES: CCCCC/C=C\CCC=O
- BRN: 2323646
Computed Properties
- Exact Mass: 154.13600
- Monoisotopic Mass: 154.136
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 11
- Rotatable Bond Count: 7
- Complexity: 105
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 1
- Surface Charge: 0
- Tautomer Count: 2
- XLogP3: 3.1
- Topological Polar Surface Area: 17.1A^2
Experimental Properties
- Color/Form: Colorless to yellowish liquid with orange and chicken like fat aroma2. density (g/ml, 25/4 ℃)
- Density: 0.847 g/mL at 25 °C(lit.)
- Melting Point: -16°C (estimate)
- Boiling Point: 78-80 °C/10 mmHg(lit.)
- Flash Point: Fahrenheit: 179.6 ° f < br / > Celsius: 82 ° C < br / >
- Refractive Index: n20/D 1.443(lit.)
- Water Partition Coefficient: Not miscible in water.
- PSA: 17.07000
- LogP: 3.10200
- FEMA: 3264
cis-4-Decenal Security Information
-
Symbol:
- Signal Word:Warning
- Hazard Statement: H315-H319-H335
- Warning Statement: P261-P305+P351+P338
- Hazardous Material transportation number:UN 3334
- WGK Germany:2
- Hazard Category Code: 36/37/38
- Safety Instruction: S26; S36/37/39
- RTECS:HE2071400
-
Hazardous Material Identification:
- TSCA:Yes
- Risk Phrases:R36/37/38
- Safety Term:S26-S36/37/39
cis-4-Decenal Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| XI GE MA AO DE LI QI ( SHANG HAI ) MAO YI Co., Ltd. | 375624-1G |
cis-4-Decenal |
21662-09-9 | 80% | 1g |
¥350.93 | 2023-12-07 | |
| XI GE MA AO DE LI QI ( SHANG HAI ) MAO YI Co., Ltd. | W326402-SAMPLE-K |
cis-4-Decenal |
21662-09-9 | ≥93%, stabilized, FG | 705.12 | 2021-05-17 | ||
| XI GE MA AO DE LI QI ( SHANG HAI ) MAO YI Co., Ltd. | W326402-25G-K |
cis-4-Decenal |
21662-09-9 | ≥93%, stabilized, FG | 25G |
2779.96 | 2021-05-17 | |
| XI GE MA AO DE LI QI ( SHANG HAI ) MAO YI Co., Ltd. | W326402-100G-K |
cis-4-Decenal |
21662-09-9 | ≥93%, stabilized, FG | 100G |
6044.2 | 2021-05-17 | |
| SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | SA04420-1g |
Cis-4-Decenal |
21662-09-9 | 80% | 1g |
¥418.0 | 2024-07-18 | |
| SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | SA01250-100g |
Cis-4-Decenal |
21662-09-9 | ≥93% | 100g |
¥4428.0 | 2024-07-19 | |
| SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | SA01250-25g |
Cis-4-Decenal |
21662-09-9 | ≥93% | 25g |
¥2048.0 | 2024-07-19 | |
| SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | SA01250-SAmPLE |
Cis-4-Decenal |
21662-09-9 | ≥93% | sample |
¥648.0 | 2024-07-19 | |
| TRC | C475830-50mg |
cis-4-Decenal |
21662-09-9 | 50mg |
$ 57.00 | 2023-09-08 | ||
| TRC | C475830-100mg |
cis-4-Decenal |
21662-09-9 | 100mg |
$ 74.00 | 2023-09-08 |
cis-4-Decenal Related Literature
-
Gang Cao,Hao Cai,Xiaodong Cong,Xiao Liu,Xiaoqing Ma,Yajing Lou,Kunming Qin,Baochang Cai Analyst 2012 137 3828
Recommended suppliers
Shanghai Aoguang Biotechnology Co., Ltd
Gold Member
CN Supplier
Bulk
Shenzhen Jianxing Pharmaceutical Technology Co., Ltd.
Gold Member
CN Supplier
Reagent
Shaanxi pure crystal photoelectric technology co. LTD
Gold Member
CN Supplier
Reagent
Shandong Jing Kun Chemical Co.,Ltd.
Gold Member
CN Supplier
Bulk
Zouping Mingyuan Import and Export Trading Co., Ltd
Gold Member
CN Supplier
Reagent